Cas no 65899-49-2 ( )

• Product Name: &nbsp
• CAS No: 65899-49-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 962772
• PubChem ID: 5384222
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• BENZYL (1E)-1,3-BUTADIENYLCARBAMATE
• benzyl N-[(1E)-buta-1,3-dienyl]carbamate
• (E)-1-(N-Carbobenzyloxyamino)-1,3-butadiene
• 1-(benzyloxycarbonylamino)-1,3-butadiene
• 1-(benzyloxycarbonylamino)buta-1,3-diene
• 1(E)-< (benzyloxycarbonyl)amino> -1,3-butadiene
• AC1NTMRT
• Benzyl 1,3-butadienylcarbamate
• benzyl trans-1,3-butadien-1-yl carbamate
• buta-1,3-dienylcarbamic acid benzyl ester
• NSC314935
• NSC617597
• SBB068836
• trans-N-Cbz-1-amino-1,3-butadiene
• CHEMBL2003061
• DTXSID50419502
• Benzyl 1,3-Butadiene-1-carbamate
• (E)-Benzyl buta-1,3-dien-1-ylcarbamate
• CS-0439109
• NSC-617597
• AKOS015917332
• Benzyl (E)-buta-1,3-dien-1-ylcarbamate
• A835269
• NSC-314935
• SCHEMBL4493046
• 65899-49-2
• &nbsp;

• Inchi： 1S/C12H13NO2/c1-2-3-9-13-12(14)15-10-11-7-5-4-6-8-11/h2-9H,1,10H2,(H,13,14)/b9-3+
• InChI Key： LSQDRSXFUSBRBP-YCRREMRBSA-N
• SMILES： O(C(N/C=C/C=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 3.00340